Cas no 1903218-97-2 (2-(1-(3-(2-bromophenyl)propanoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-(1-(3-(2-bromophenyl)propanoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• CAS No: 1903218-97-2
• MF: C₂₀H₂₁BrN₂O₃
• MW: 417.296344518662
• CID: 6258102
• PubChem ID: 92078808
• Update Time: 2025-10-15

2-(1-(3-(2-bromophenyl)propanoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-[1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• 2-(1-(3-(2-bromophenyl)propanoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• F6473-4150
• 1903218-97-2
• 2-{1-[3-(2-bromophenyl)propanoyl]azetidin-3-yl}-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• AKOS025341677

• Inchi： 1S/C20H21BrN2O3/c21-17-8-4-1-5-13(17)9-10-18(24)22-11-14(12-22)23-19(25)15-6-2-3-7-16(15)20(23)26/h1-5,8,14-16H,6-7,9-12H2
• InChI Key： QLEISLNAHOISLN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(N1CC(C1)N1C(C2CC=CCC2C1=O)=O)=O

Computed Properties

• Exact Mass: 416.07356g/mol
• Monoisotopic Mass: 416.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(1-(3-(2-bromophenyl)propanoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

Comprehensive Analysis of 2-(1-(3-(2-bromophenyl)propanoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS No. 1903218-97-2)

The compound 2-(1-(3-(2-bromophenyl)propanoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS No. 1903218-97-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. Its complex structure, featuring a tetrahydroisoindole core and a bromophenyl moiety, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating biological targets, given its unique stereochemistry and functional group diversity.

In recent years, the demand for azetidine-containing compounds has surged due to their role in improving drug bioavailability and metabolic stability. The presence of an azetidin-3-yl group in this molecule aligns with current trends in medicinal chemistry, where saturated nitrogen heterocycles are prioritized for their favorable pharmacokinetic properties. Additionally, the bromophenyl substituent offers opportunities for further derivatization via cross-coupling reactions, a topic frequently searched in synthetic chemistry forums and AI-driven research platforms.

The tetrahydro-1H-isoindole-1,3(2H)-dione scaffold is another highlight of this compound, as it resembles pharmacophores found in clinically approved drugs targeting neurological and inflammatory conditions. This structural feature has sparked discussions in online scientific communities about its potential to address unmet medical needs, such as neurodegenerative diseases—a hot topic in both academic and pharmaceutical circles. Computational studies suggest that the compound's rigid framework may enhance binding affinity to specific enzymes or receptors, though experimental validation remains ongoing.

From a synthetic perspective, the preparation of CAS No. 1903218-97-2 involves multi-step organic transformations, including acylations and cyclizations. These methods are frequently queried in search engines by chemists seeking optimized protocols for similar scaffolds. The compound's propanoyl-azetidine linkage also exemplifies modern strategies for fragment-based drug design, a technique widely explored in virtual screening and AI-assisted molecular modeling.

Environmental and regulatory considerations are increasingly shaping the discourse around novel chemicals like this one. While 1903218-97-2 is not classified as hazardous, its bromine content warrants careful handling under standard laboratory safety protocols—a point emphasized in recent sustainability-focused webinars and green chemistry publications. Researchers are actively investigating biodegradable alternatives for halogenated intermediates, reflecting broader industry shifts toward eco-friendly synthesis.

In summary, 2-(1-(3-(2-bromophenyl)propanoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione represents a convergence of cutting-edge medicinal chemistry principles and practical synthetic challenges. Its structural features address multiple contemporary research priorities, from drug-like property optimization to sustainable chemical development, making it a compelling subject for both literature reviews and experimental investigations.